Methyl 4-(piperazin-1-YL)benzoate
Cat. No. B067512
M. Wt: 220.27 g/mol
InChI Key: BFFGYMOQOGMTBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642239B2
Procedure details
4-piperazin-1-yl-benzoic acid methyl ester (17 mmol) is dissolved in 6N HCl (25 ml) and heated under reflux for 3 hours. The mixture is cooled in an ice bath to 0-4° C. and the solid material formed is filtered off, washed with acetone and dried (vacuum). A white powder with mp. >240° C. is obtained.
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:16])[C:4]1[CH:9]=[CH:8][C:7]([N:10]2[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]2)=[CH:6][CH:5]=1.[ClH:17]>>[ClH:17].[N:10]1([C:7]2[CH:6]=[CH:5][C:4]([C:3]([OH:16])=[O:2])=[CH:9][CH:8]=2)[CH2:11][CH2:12][NH:13][CH2:14][CH2:15]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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17 mmol
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Type
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reactant
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Smiles
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COC(C1=CC=C(C=C1)N1CCNCC1)=O
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Name
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|
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Quantity
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25 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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2 (± 2) °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 3 hours
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solid material formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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is filtered off
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WASH
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Type
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WASH
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|
Details
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washed with acetone
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CUSTOM
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Type
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CUSTOM
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Details
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dried (vacuum)
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CUSTOM
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Type
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CUSTOM
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Details
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A white powder with mp. >240° C. is obtained
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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Cl.N1(CCNCC1)C1=CC=C(C(=O)O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
